3-Methoxy-4-(5-oxazolyl)phenyl isothiocyanate

• Molecular Formula: C11H8N2O2S
• Molecular Weight: 232.26 g/mol
• IUPAC Name: 5-(4-isothiocyanato-2-methoxyphenyl)-1,3-oxazole
• InChI: InChI=1S/C11H8N2O2S/c1-14-10-4-8(13-7-16)2-3-9(10)11-5-12-6-15-11/h2-6H,1H3
• InChI Key: DGUUXVIJLOYLJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N=C=S)C2=CN=CO2

Description

3-Methoxy-4-(5-oxazolyl)phenyl isothiocyanate is a useful research compound. Its molecular formula is C11H8N2O2S and its molecular weight is 232.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methoxy-4-(5-oxazolyl)aniline, 1D, (3.50 g, 18.4 mmol) and 1,1′-thiocarbonyldi-2(2H)-pyridone (4.41 g, 18.4 mmol) in dichloromethane (100 mL) were stirred at rt for 3 h. The solvent was evaporated under vacuum, and the residue was subjected to a short column (30% AcOEt/hexane) to afford 34A (4.02 g, 94% yield) as white flakes.